Cas no 454679-89-1 (3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 454679-89-1
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 2619067
• PubChem ID: 12289356
• Update Time: 2025-05-23

3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chromanol
• 3-broMochroMan-4-ol
• 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol
• 3-bromo-3,4-dihydro-2H-chromen-4-ol
• 454679-89-1
• EN300-156545
• SCHEMBL4119538
• AKOS026742641

• Inchi： 1S/C9H9BrO2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-4,7,9,11H,5H2
• InChI Key： IRKFPBGYQHADRB-UHFFFAOYSA-N
• SMILES： BrC1COC2C=CC=CC=2C1O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol

3-Bromo-3,4-Dihydro-2H-1-Benzopyran-4-Ol: A Comprehensive Overview

3-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No: 454679-89-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The benzopyran framework serves as a scaffold for various natural products and synthetic molecules, making it a valuable target for research and development.

The structure of 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol is characterized by a benzene ring fused to a dihydro-pyran ring system. The presence of a bromine atom at the 3-position and a hydroxyl group at the 4-position introduces unique electronic and steric properties to the molecule. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of benzopyrans as scaffolds for drug discovery. For instance, researchers have explored the use of 3-bromo derivatives in the development of anti-inflammatory and antioxidant agents. The bromine substituent is particularly interesting due to its ability to modulate the electronic environment of the molecule, thereby enhancing its bioavailability and pharmacokinetic properties.

In terms of synthesis, 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol can be prepared via various routes, including oxidative coupling reactions and intramolecular cyclizations. One notable approach involves the use of dihydroxybenzene derivatives as starting materials, followed by bromination and cyclization steps. These methods not only provide access to the target compound but also allow for further functionalization to explore its chemical space.

The biological activity of 3-bromo derivatives has been extensively studied in recent years. For example, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that 3-bromo benzopyrans exhibit potent anti-cancer activity by targeting specific signaling pathways in cancer cells. The hydroxyl group at the 4-position was found to be critical for this activity, suggesting that it plays a key role in molecular recognition and binding.

Another area of interest is the use of benzopyrans in materials science. Researchers have investigated their potential as precursors for advanced materials such as polymers and nanoparticles. The dihydro-pyran ring system provides a flexible platform for designing materials with tailored properties, including mechanical strength and thermal stability.

In conclusion, 3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No: 454679-89